Cas no 25784-62-7 (N'-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethylimidoformamide)

• Product Name: N'-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethylimidoformamide
• CAS No: 25784-62-7
• MF: C₁₃H₁₄N₆
• MW: 254.290461063385
• CID: 2857719
• PubChem ID: 9555295
• Update Time: 2025-04-21

N'-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethylimidoformamide Chemical and Physical Properties

Names and Identifiers

• N'-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethylimidoformamide
• STK772135
• 25784-62-7
• SR-01000091649-1
• N'-(3-Benzyl-5-cyano-3H-[1,2,3]triazol-4-yl)-N,N-dimethyl-formamidine
• CHEMBL3212290
• N'-(1-Benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethylformimidamide
• SR-01000091649
• SCHEMBL18006020
• AKOS001756559
• SMR000021309
• MZMCHUTUNVOTQR-XNTDXEJSSA-N
• MLS000085980
• N'-(3-benzyl-5-cyanotriazol-4-yl)-N,N-dimethylmethanimidamide
• N'-(1-Benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethyliminoformamide

• Inchi： 1S/C13H14N6/c1-18(2)10-15-13-12(8-14)16-17-19(13)9-11-6-4-3-5-7-11/h3-7,10H,9H2,1-2H3/b15-10+
• InChI Key： MZMCHUTUNVOTQR-XNTDXEJSSA-N
• SMILES： N1(C(=C(C#N)N=N1)/N=C/N(C)C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 254.12799447Da
• Monoisotopic Mass: 254.12799447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.1Ų